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Compound of Interest

Compound Name: 3,5-Dimethylhex-1-en-3-ol

CAS No.: 3329-48-4

Cat. No.: B1617209 Get Quote

1.1 The Identity Crisis (Critical Disambiguation) Before proceeding with procurement or

experimentation, it is imperative to validate the chemical identity. In the field of drug

development, CAS numbers are occasionally transposed or confused in internal databases.

Target Molecule (CAS 3329-48-4):3,5-Dimethyl-1-hexen-3-ol.[1][2][3][4][5] This is a volatile

tertiary allylic alcohol used primarily as a building block in terpene synthesis, fragrance

chemistry, and as a substrate for rearrangement reactions (e.g., Oxy-Cope).

Common Confusion Vector: Researchers investigating pharmaceutical piperidine scaffolds

(e.g., 1-Benzyl-4-piperidone) often confuse this entry due to database errors or similar string

patterns. If your target is the piperidone precursor (DEA List I Chemical), the correct CAS is

3612-20-2.

Action: Verify your structure. This guide focuses strictly on CAS 3329-48-4 (3,5-Dimethyl-

1-hexen-3-ol).

1.2 Core Utility For the synthetic chemist, CAS 3329-48-4 represents a high-value "vinyl

carbinol" motif. Its quaternary carbon center and terminal alkene make it an ideal candidate for:

Oxy-Cope Rearrangements: Generating

-unsaturated ketones.
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Nazarov Cyclization Precursors: When coupled with appropriate electrophiles.

Terpenoid Synthesis: Mimicking isoprene units in biomimetic assembly.

Part 2: Supply Chain & Strategic Sourcing
Sourcing 3,5-Dimethyl-1-hexen-3-ol requires distinguishing between "Fragrance Grade" (often

lower purity, isomeric mixtures) and "Synthesis Grade" (defined stereochemistry/purity).

2.1 Supplier Tiering Strategy

Tier Supplier Type
Recommended
Vendors

Use Case Risk Profile

1
Global Catalog

(R&D)

Sigma-Aldrich

(Merck), TCI

Chemicals,

Thermo Scientific

Bench-scale

synthesis

(<100g),

Analytical

Standards.

Low: High purity

(>98%), reliable

CoA, established

logistics.

2
Fine Chemical

Specialists

Ambeed, Combi-

Blocks, Bld

Pharm

Scale-up (100g -

1kg), Library

synthesis.

Low-Medium:

Good balance of

cost vs. purity.

Verify isomeric

ratios.

3
Bulk/Fragrance

Houses

GuideChem

Aggregators,

Vigon,

Bedoukian

Pilot plant

(>10kg),

Fragrance

formulation.

Medium-High:

Often sold as

"Technical

Grade" (90-

95%). Requires

in-house

purification.

2.2 Procurement Protocol (Self-Validating System) Do not rely solely on the label. Implement

this intake workflow to ensure data integrity:

In-Silico Check: Confirm the vendor provides a proton NMR (
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H-NMR) matching the specific vinyl splitting pattern (ABC system at 5.0–6.0 ppm).

Isomeric Verification: This molecule has a chiral center at C3. Most commercial sources are

racemic. If enantiopurity is required for asymmetric synthesis, you must source from a chiral

specialist or perform a kinetic resolution (e.g., enzymatic acetylation).

Purity Analysis: Check for the presence of 3,5-dimethyl-1-hexyn-3-ol (the alkyne precursor),

a common impurity in lower-grade batches derived from Grignard reactions.

Part 3: Technical Specifications & Properties
3.1 Physicochemical Profile

Property Value Relevance to Protocol

Molecular Formula Stoichiometric calculations.

Molecular Weight 128.21 g/mol Precision dosing.

Boiling Point ~143-145 °C

Distillable, but requires

vacuum for high purity to avoid

polymerization.

Density 0.834 g/mL
Liquid handling; floats on

water.

Solubility
Organic solvents (DCM, THF,

Et2O)

Immiscible with water; requires

phase transfer or organic

media.

Flash Point ~40 °C
Flammable. Ground all

glassware.

Part 4: Experimental Application (The Oxy-Cope
Rearrangement)
4.1 Context The most powerful application of CAS 3329-48-4 in drug design is its conversion

into a more complex ketone via the Anionic Oxy-Cope Rearrangement. This reaction
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transforms the allylic alcohol into an enolate, which rearranges to extend the carbon chain—a

critical step in synthesizing macrocycles or complex terpenes.

4.2 Reaction Pathway Visualization

3,5-Dimethyl-1-hexen-3-ol
(CAS 3329-48-4)

KH / 18-Crown-6
(Deprotonation)

 THF, 0°C Potassium Alkoxide
(Sigmatropic Shift)

 -H2

 [3,3]-Rearrangement
(Heat)

H3O+ Quench Delta,Epsilon-Unsaturated Ketone
(Chain Extension)

 Tautomerization

Click to download full resolution via product page

Caption: Figure 1. The Anionic Oxy-Cope Rearrangement workflow utilizing CAS 3329-48-4 to

generate extended carbonyl scaffolds.

4.3 Step-by-Step Protocol Note: This procedure assumes anhydrous conditions due to the use

of Potassium Hydride (KH).

Preparation: Flame-dry a 250mL 3-neck round-bottom flask under Argon.

Base Activation: Add Potassium Hydride (30% dispersion in oil, 1.2 eq) to the flask. Wash the

hydride three times with anhydrous pentane to remove mineral oil. Suspend the clean KH in

anhydrous THF (Tetrahydrofuran).

Complexation: Add 18-Crown-6 (1.2 eq) to the suspension to chelate the potassium ion,

accelerating the reaction rate significantly (anionic acceleration).

Addition: Cool the mixture to 0°C. Add 3,5-Dimethyl-1-hexen-3-ol (CAS 3329-48-4) dropwise

via syringe.

Observation: Evolution of

gas will occur. Ensure proper venting.

Rearrangement: Allow the reaction to warm to room temperature (or reflux at 66°C if kinetics

are slow) for 2–4 hours.
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Quench: Cool to 0°C and quench carefully with saturated aqueous

.

Workup: Extract with

(3x), wash with brine, dry over

, and concentrate.

Purification: The resulting ketone is purified via silica gel flash chromatography

(Hexanes:EtOAc gradient).

Part 5: Safety & Handling
5.1 Hazard Identification

H226: Flammable liquid and vapor.

H315/H319: Causes skin and serious eye irritation.

5.2 Storage Stability

Oxidation Risk: As an allylic alcohol, it is susceptible to oxidation to the enone (which is

unstable) or general degradation.

Protocol: Store under an inert atmosphere (Nitrogen/Argon) at 2–8°C.

Shelf Life: 12–18 months if sealed properly. If the liquid turns yellow/orange, distill before

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 53399-74-9|(1S,4R)-4-Isopropyl-1-methylcyclohex-2-en-1-ol|BLD Pharm [bldpharm.com]

2. 53399-74-9|(1S,4R)-4-Isopropyl-1-methylcyclohex-2-en-1-ol|BLD Pharm [bldpharm.com]

3. 78-70-6|3,7-Dimethylocta-1,6-dien-3-ol|BLD Pharm [bldpharm.com]

4. 3-hexene | Sigma-Aldrich [sigmaaldrich.com]

5. 3-hexene | Sigma-Aldrich [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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